Cas no 1186663-31-9 (4-(chloromethyl)pyridin-2-amine hydrochloride)

• Product Name: 4-(chloromethyl)pyridin-2-amine hydrochloride
• CAS No: 1186663-31-9
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• MDL: MFCD12198864
• CID: 1004391
• PubChem ID: 53429573
• Update Time: 2025-08-01

4-(chloromethyl)pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)pyridin-2-amine hydrochloride
• 2-PyridinaMine, 4-(chloroMethyl)-, hydrochloride
• 2-Amino-4-(chloromethyl)pyridine Hydrochloride
• 4-(chloromethyl)-2-Pyridinamine hydrochloride
• AK-82495
• KB-227625
• KB-238931
• 2-Amino-4-(chloromethyl)pyridine HCl
• 3076AA
• TRA0075479
• 2-Amino-4-(chloromethyl)pyridine, HCl
• SY005612
• 2-Amino-4-(chloromethyl)pyridineHydrochloride
• 4-(chloromethyl)pyridin-2-amine;hydrochloride
• 4-(Chloromethyl)pyridin-2-amine--hydrogen chloride (1/1)
• 4-(chloromethyl)pyridin-2-amine hydrochloride

• MDL： MFCD12198864
• Inchi： 1S/C6H7ClN2.ClH/c7-4-5-1-2-9-6(8)3-5;/h1-3H,4H2,(H2,8,9);1H
• InChI Key： YFYBPPVXPGYHTE-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(C=1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-(chloromethyl)pyridin-2-amine hydrochloride

4-(Chloromethyl)Pyridin-2-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 1186663-31-9, known as 4-(chloromethyl)pyridin-2-amine hydrochloride, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

4-(Chloromethyl)pyridin-2-amine hydrochloride is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The molecule features a chloromethyl group (-CH2Cl) attached at the 4-position of the pyridine ring and an amino group (-NH2) at the 2-position. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which is common for compounds with basic nitrogen functionalities.

Recent studies have highlighted the importance of 4-(chloromethyl)pyridin-2-amine hydrochloride in the development of novel materials for electronic applications. Researchers have explored its potential as a precursor for synthesizing advanced polymers and organic semiconductors. The chloromethyl group provides reactivity, enabling the molecule to undergo various substitution reactions, which is crucial for its role in polymer chemistry.

In terms of synthesis, 4-(chloromethyl)pyridin-2-amine hydrochloride can be prepared through several routes. One common method involves the alkylation of pyridin-2-amine with chloromethane under appropriate conditions. This reaction typically requires catalysis to facilitate the substitution process, ensuring high yields and purity of the final product.

The physical properties of 4-(chloromethyl)pyridin-2-amine hydrochloride are well-documented. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for use in various solution-based chemical processes.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical synthesis. The amino group can act as a nucleophile in various coupling reactions, enabling the construction of complex molecular architectures required for drug development.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing 4-(chloromethyl)pyridin-2-amine hydrochloride. Researchers are exploring catalytic systems that minimize waste and reduce environmental impact, aligning with global efforts to promote eco-friendly chemical practices.

In conclusion, 4-(chloromethyl)pyridin-2-amine hydrochloride (CAS No 1186663-31-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and industrial processes.